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Compound of Interest

Compound Name: Oleanolic Acid-d3

Cat. No.: B13403960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, availability, and

technical applications of Oleanolic Acid-d3. This deuterated analog of oleanolic acid serves as

a critical internal standard for the accurate quantification of its parent compound in complex

biological matrices.

Commercial Sources and Availability
Oleanolic Acid-d3 is available from several specialized chemical suppliers who provide

deuterated compounds for research purposes. The products are typically intended for use as

internal standards in analytical applications, such as liquid chromatography-mass spectrometry

(LC-MS). Below is a summary of commercially available Oleanolic Acid-d3.
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Supplier
Product
Name

CAS
Number

Purity
Isotopic
Purity

Available
Quantities

MedChemEx

press

Oleanolic

acid-d3
946530-77-4 98.78% 98.0% 1 mg, 5 mg

LGC

Standards

(distributor for

Toronto

Research

Chemicals)

Oleanolic

Acid-d3
946530-77-4 >95% 98.0% 5 mg

Mithridion

Oleanolic

Acid-d3 3-O-

Glucuronide

Not specified Not specified Not specified 100 mg

Note: Availability and specifications are subject to change. Please refer to the suppliers'

websites for the most current information.

Physicochemical Properties
Property Value

Molecular Formula C₃₀H₄₅D₃O₃

Molecular Weight 459.72 g/mol

Appearance White to Off-White Solid

Storage Conditions -20°C for long-term storage

Application: Internal Standard for LC-MS/MS
Quantification
The primary application of Oleanolic Acid-d3 is as an internal standard (IS) for the

quantification of oleanolic acid in biological samples by LC-MS/MS. The use of a stable

isotope-labeled internal standard is the gold standard for quantitative mass spectrometry as it

corrects for matrix effects and variations in sample preparation and instrument response.
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Representative Experimental Protocol: Quantification of
Oleanolic Acid in Human Plasma
This protocol is a synthesized representation based on established methodologies for the

analysis of oleanolic acid in biological matrices.

1. Materials and Reagents:

Oleanolic Acid analytical standard

Oleanolic Acid-d3 (internal standard)

HPLC-grade methanol, acetonitrile, and water

Formic acid

Human plasma (blank)

Solid Phase Extraction (SPE) cartridges

2. Standard Solution Preparation:

Prepare stock solutions of oleanolic acid and Oleanolic Acid-d3 in methanol at a

concentration of 1 mg/mL.

Prepare a series of working standard solutions of oleanolic acid by serial dilution of the stock

solution with methanol to create a calibration curve (e.g., 1-1000 ng/mL).

Prepare a working internal standard solution of Oleanolic Acid-d3 at a fixed concentration

(e.g., 100 ng/mL) in methanol.

3. Sample Preparation (Solid Phase Extraction):

To 100 µL of human plasma, add 10 µL of the Oleanolic Acid-d3 internal standard working

solution.

Add 200 µL of 0.1% formic acid in water and vortex.
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Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge with 1 mL of water, followed by 1 mL of 20% methanol in water.

Elute the analytes with 1 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: A linear gradient from 20% to 95% B over 5 minutes, followed by a 2-

minute hold at 95% B, and a re-equilibration step.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Negative ion mode.

MRM Transitions:

Oleanolic Acid: Precursor ion (m/z) 455.4 → Product ion (m/z) 407.4
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Oleanolic Acid-d3: Precursor ion (m/z) 458.4 → Product ion (m/z) 410.4

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of oleanolic acid to Oleanolic
Acid-d3 against the concentration of the oleanolic acid standards.

Determine the concentration of oleanolic acid in the plasma samples by interpolating their

peak area ratios from the calibration curve.

Experimental Workflow
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Workflow for the quantification of Oleanolic Acid using Oleanolic Acid-d3 as an internal
standard.

Signaling Pathways Modulated by Oleanolic Acid
Oleanolic acid, the parent compound of Oleanolic Acid-d3, is known to modulate several key

signaling pathways involved in inflammation, oxidative stress, and cell survival. The deuterated

form is an invaluable tool for studying the pharmacokinetics and pharmacodynamics of

oleanolic acid in relation to these pathways.

PI3K/Akt/mTOR Signaling Pathway
Oleanolic acid has been shown to inhibit the PI3K/Akt/mTOR pathway, which is often

dysregulated in cancer and other diseases.
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Inhibition of the PI3K/Akt/mTOR pathway by Oleanolic Acid.

Nrf2 Antioxidant Response Pathway
Oleanolic acid can activate the Nrf2 pathway, a key regulator of the cellular antioxidant

response.
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Activation of the Nrf2 antioxidant response pathway by Oleanolic Acid.

NF-κB Inflammatory Pathway
Oleanolic acid can suppress the NF-κB signaling pathway, which plays a central role in

inflammation.
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Inhibition of the NF-κB inflammatory pathway by Oleanolic Acid.

To cite this document: BenchChem. [Commercial Availability and Technical Guide for
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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